Cas no 2171081-24-4 (IDH1 Inhibitor 3)

• Product Name: IDH1 Inhibitor 3
• CAS No: 2171081-24-4
• MF: C₃₁H₂₅F₄N₅O₃
• MW: 591.56
• CID: 5052800
• Update Time: 2025-05-19

IDH1 Inhibitor 3 Chemical and Physical Properties

Names and Identifiers

• 2-​Pyrrolidinecarboxami​de, 1-​(4-​cyano-​2-​pyridinyl)​-​N-​[(1S)​-​1-​[[(3,​3-​difluorocyclobutyl)​amino]​carbonyl]​-​2,​3-​dihydro-​1H-​inden-​1-​yl]​-​N-​(3,​5-​difluorophenyl)​-​5-​oxo-​, (2R)​-
• IDH1 Inhibitor 3

Additional information on IDH1 Inhibitor 3

Comprehensive Overview of IDH1 Inhibitor 3 (CAS No. 2171081-24-4): Mechanism, Applications, and Research Insights

The IDH1 Inhibitor 3 (CAS No. 2171081-24-4) is a highly specialized small molecule targeting the isocitrate dehydrogenase 1 (IDH1) enzyme, which plays a pivotal role in cellular metabolism and epigenetic regulation. This compound has garnered significant attention in oncology research due to its potential to modulate IDH1 mutations, particularly those associated with gliomas, acute myeloid leukemia (AML), and other cancers. With the rise of precision medicine, IDH1 inhibitors like this compound are being explored for their ability to selectively disrupt aberrant metabolic pathways in tumor cells.

Recent studies highlight the growing demand for targeted cancer therapies, and IDH1 Inhibitor 3 exemplifies this trend. Researchers are increasingly focusing on IDH1 R132H mutation inhibition, a hotspot in cancer genomics. The compound's mechanism involves binding to the mutant IDH1 enzyme, preventing the production of the oncometabolite 2-hydroxyglutarate (2-HG), which drives tumorigenesis. This action restores normal cellular differentiation, making it a promising candidate for combination therapies with chemotherapy or immunotherapy.

From a structural perspective, IDH1 Inhibitor 3 (CAS No. 2171081-24-4) features a unique pharmacophore optimized for high selectivity and potency. Its design addresses common challenges in kinase inhibitor development, such as off-target effects and metabolic stability. The compound's pharmacokinetic properties, including bioavailability and blood-brain barrier penetration, are critical for its efficacy in treating central nervous system (CNS) tumors.

In the context of cancer drug discovery, IDH1 Inhibitor 3 is frequently compared to other IDH1/IDH2 inhibitors like ivosidenib (AG-120) and enasidenib (AG-221). However, its distinct chemical scaffold offers advantages in terms of drug resistance mitigation and synthetic scalability. Preclinical data suggest synergistic effects when paired with PD-1/PD-L1 inhibitors, aligning with the current focus on immuno-oncology combinations.

The compound also intersects with emerging trends in biomarker-driven therapeutics. Diagnostic tools detecting IDH1 mutations are now integral to clinical trials, enabling patient stratification for personalized medicine approaches. This precision aligns with the FDA's push for companion diagnostics in oncology, further elevating the relevance of IDH1 Inhibitor 3 in translational research.

Beyond oncology, IDH1 Inhibitor 3 (CAS No. 2171081-24-4) is being investigated for applications in rare diseases linked to metabolic dysregulation. Its potential to modulate cellular redox balance has implications for neurodegenerative disorders and inflammatory conditions, though these areas require further validation. The compound's structure-activity relationship (SAR) data are publicly available in patents, facilitating derivative development for broader indications.

From a commercial standpoint, the global market for IDH inhibitors is projected to expand rapidly, driven by increasing cancer research funding and orphan drug designations. IDH1 Inhibitor 3 stands out due to its well-documented in vitro/in vivo efficacy and compatibility with high-throughput screening platforms. Its synthesis route, though proprietary, adheres to green chemistry principles, reducing environmental impact—a key consideration for modern pharmaceutical manufacturing.

In summary, IDH1 Inhibitor 3 (CAS No. 2171081-24-4) represents a cutting-edge tool in the fight against IDH1-mutant cancers. Its development reflects broader shifts toward metabolic intervention strategies and next-generation targeted therapies. As research progresses, this compound may unlock new paradigms for treating malignancies with limited therapeutic options, solidifying its place in the precision oncology landscape.